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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) for a deuterated compound like D-Panthenol-d4 is a critical

document that guarantees its identity, purity, and quality. This guide provides an in-depth

explanation of the key components of a typical D-Panthenol-d4 CoA, including the analytical

techniques used and the interpretation of the presented data.

Understanding the Fundamentals
D-Panthenol-d4 is a deuterated form of D-Panthenol, a provitamin of B5. The "d4" designation

indicates that four hydrogen atoms in the molecule have been replaced with deuterium atoms.

This isotopic labeling is crucial for various research applications, particularly in pharmacokinetic

and metabolic studies, where it allows for the differentiation of the administered compound from

its endogenous counterparts.

A Certificate of Analysis for D-Panthenol-d4 provides a comprehensive summary of its quality

control testing. Each test is performed according to specific, validated methods to ensure the

material meets the required specifications.

Quantitative Data Summary
The following table summarizes the typical quantitative data found on a D-Panthenol-d4
Certificate of Analysis. The specifications are based on common standards for high-purity

stable-labeled compounds.
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Test Parameter Specification Typical Result Methodology

Appearance
White to off-white

solid or viscous liquid
Conforms Visual Inspection

Identity (¹H NMR)

Consistent with the

structure of D-

Panthenol-d4

Conforms

Nuclear Magnetic

Resonance

Spectroscopy

Purity (HPLC) ≥ 98.0% 99.5%

High-Performance

Liquid

Chromatography

Isotopic Enrichment

(MS)

≥ 98% Deuterium

Incorporation
99.2% Mass Spectrometry

Specific Optical

Rotation
+29.0° to +31.5° +30.5° Polarimetry

Water Content (Karl

Fischer)
≤ 1.0% 0.5% Karl Fischer Titration

Limit of

Aminopropanol
≤ 1.0% < 0.5% Titration or HPLC

Residual Solvents
Meets USP <467>

requirements
Conforms Gas Chromatography

Elemental Impurities
Meets USP <232>

requirements
Conforms

Inductively Coupled

Plasma Mass

Spectrometry (ICP-

MS)

Experimental Protocols
Detailed methodologies are crucial for understanding how the quality of D-Panthenol-d4 is

assessed. Below are the protocols for the key experiments cited in the CoA.

Identity by Nuclear Magnetic Resonance (NMR)
Spectroscopy
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Objective: To confirm the chemical structure of D-Panthenol-d4 and to ensure the deuterium

atoms are in the expected positions.

Methodology:

Sample Preparation: A small, accurately weighed sample of D-Panthenol-d4 is dissolved

in a deuterated solvent, typically Deuterium Oxide (D₂O) or Methanol-d4.[1][2]

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: A ¹H NMR spectrum is acquired. The absence or significant reduction of

signals at specific chemical shifts corresponding to the deuterated positions confirms the

isotopic labeling. The remaining proton signals should be consistent with the non-

deuterated parts of the molecule.

Interpretation: The resulting spectrum is compared to a reference spectrum of D-

Panthenol and known spectral data for D-Panthenol-d4. The chemical shifts, splitting

patterns, and integration of the peaks must be consistent with the expected structure.[3][4]

Purity by High-Performance Liquid Chromatography
(HPLC)

Objective: To determine the percentage of D-Panthenol-d4 in the sample and to quantify

any impurities.

Methodology:

Sample Preparation: A standard solution of known concentration and a sample solution of

D-Panthenol-d4 are prepared in the mobile phase.

Instrumentation: A High-Performance Liquid Chromatograph equipped with a suitable

detector (e.g., UV detector at 200-220 nm) and a C18 reversed-phase column is used.[5]

[6][7]

Chromatographic Conditions:
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Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol).[7][8]

Flow Rate: Typically 1.0 mL/min.[8]

Column Temperature: Maintained at a constant temperature, for example, 30°C.[8]

Data Analysis: The chromatogram of the sample is recorded. The area of the main peak

corresponding to D-Panthenol-d4 is measured and compared to the total area of all

peaks to calculate the purity. Impurities are identified by their retention times and their

levels are quantified.

Isotopic Enrichment by Mass Spectrometry (MS)
Objective: To determine the percentage of D-Panthenol molecules that are deuterated

(isotopic enrichment) and to identify the distribution of different isotopic species (e.g., d0, d1,

d2, d3, d4).

Methodology:

Sample Preparation: The D-Panthenol-d4 sample is dissolved in a suitable solvent and

introduced into the mass spectrometer.

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap mass spectrometer, is used.[9] This can be coupled with a liquid chromatograph

(LC-MS) to separate the analyte from any impurities before mass analysis.[9]

Data Acquisition: The mass spectrum is acquired. The instrument measures the mass-to-

charge ratio (m/z) of the molecular ions.

Data Analysis: The relative intensities of the ion peaks corresponding to the unlabeled D-

Panthenol (d0) and the deuterated D-Panthenol-d4 are measured. The isotopic

enrichment is calculated as the percentage of the d4 species relative to the sum of all

isotopic species.[9]

Visualization of Key Processes
Diagrams can aid in understanding the workflow and chemical relationships.
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Sample Reception

Analytical Testing

Data Review and Approval

Reporting

Sample and Request
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Data Review
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General workflow of a Certificate of Analysis.
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Isotopic Labeling

Click to download full resolution via product page

Chemical structures of D-Panthenol and D-Panthenol-d4.

Conclusion
The Certificate of Analysis for D-Panthenol-d4 is a testament to the rigorous quality control

measures in place to ensure the suitability of this material for research and development. By

understanding the data presented and the methodologies employed, researchers can have full

confidence in the identity, purity, and isotopic enrichment of the compound, which is paramount

for the integrity and reproducibility of their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.washington.edu [chem.washington.edu]

2. scs.illinois.edu [scs.illinois.edu]

3. file.medchemexpress.com [file.medchemexpress.com]

4. Panthenol(16485-10-2) 1H NMR [m.chemicalbook.com]

5. HPLC Method for Analysis of D-Panthenol and Histidine on Primesep 200 Column | SIELC
Technologies [sielc.com]

6. researchgate.net [researchgate.net]

7. Development and Validation of A Fast, Simple And Specific Stability Indicating RP-HPLC
Method for Determination of Dexpanthenol in Eye Gel Formulation - PMC

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15140873?utm_src=pdf-body-img
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-custom-synthesis
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1024/DL-Panthenol-COA-17394-MedChemExpress.pdf
https://m.chemicalbook.com/SpectrumEN_16485-10-2_1HNMR.htm
https://sielc.com/hplc-method-panthenol-histidine
https://sielc.com/hplc-method-panthenol-histidine
https://www.researchgate.net/publication/6745598_Development_and_validation_of_reversed_phase_high_performance_liquid_chromatography_method_for_determination_of_dexpanthenol_in_pharmaceutical_formulations
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706706/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

8. veterinarypharmacon.com [veterinarypharmacon.com]

9. almacgroup.com [almacgroup.com]

To cite this document: BenchChem. [Decoding the D-Panthenol-d4 Certificate of Analysis: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140873#d-panthenol-d4-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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